Ethylpropanedioate

• Molecular Formula: C5H6O4-2
• Molecular Weight: 130.1 g/mol
• IUPAC Name: 2-ethylpropanedioate
• InChI: InChI=1S/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9)/p-2
• InChI Key: UKFXDFUAPNAMPJ-UHFFFAOYSA-L
• SMILES: CCC(C(=O)[O-])C(=O)[O-]

Description

Ethylmalonate(2-) is a dicarboxylic acid dianion resulting from the removal of a proton from both of the carboxylic acid groups of ethylmalonic acid. It is a dicarboxylic acid dianion and an ethylmalonate. It is a conjugate base of an ethylmalonic acid.

Scientific Research Applications

Antioxidant and Neuroprotective Properties

Ethyl ferulate, a phenylpropanoid similar to Ethylpropanedioate, exhibits significant antioxidant and neuroprotective activities. These properties make it a potential candidate for use in the nutraceutical and pharmaceutical industries. Its effectiveness in these domains has been confirmed through various scientific studies, highlighting its potential for therapeutic applications related to mycobacterial infections, cosmetic uses, and neuroprotection. The systematic review of literature revealed its diverse biological activities, including antioxidant, neuroprotective, anti-inflammatory, antimutagenic, antiapoptotic, and antiproliferative properties (Cunha et al., 2019).

Potential in Medical Device Sterilization

Ethylene oxide, closely related to ethyl compounds like Ethylpropanedioate, has emerged significantly in the sterilization of medical devices. Recent progress in EO sterilization demonstrates its range of applications in new medical device development. This involves an understanding of EO action mechanisms and toxicity, emphasizing cycle design and validation for sterilizing medical devices. The challenge lies in developing mathematical models to integrate lethality, ensuring process flexibility without compromising safety (Mendes et al., 2007).

Applications in Food and Pharmaceutical Industries

Ethyl lactate, another ethyl compound, has wide applications in the food, pharmaceutical, and fine chemical industries. Its role as an eco-friendly solvent, particularly in supercritical media, highlights its importance. Knowledge of its phase behavior with CO2 is crucial for process modeling and design in these industries. This highlights the diverse applications of ethyl compounds in various sectors, including Ethylpropanedioate (Bermejo et al., 2013).

Educational Applications in Chemistry

The application of ethyl compounds in educational settings, specifically in chemistry classes, emphasizes the practical and process-oriented nature of chemical education. Using substances like Ethyl bromide as a case study fosters a deeper understanding of chemical concepts and encourages student participation and inquiry-based learning, which can be extended to compounds like Ethylpropanedioate (Li-rong, 2010).